Cas no 153040-07-4 (N,N-dimethyl-1-(triazol-1-yl)methanamine)

• Product Name: N,N-dimethyl-1-(triazol-1-yl)methanamine
• CAS No: 153040-07-4
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 99043
• PubChem ID: 22393900
• Update Time: 2024-02-29

N,N-dimethyl-1-(triazol-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-
• 1H-1,2,3-Triazole-1-methanamine,N,N-dimethyl-(9CI)
• N,N-dimethyl-1-(triazol-1-yl)methanamine

• Inchi： 1S/C5H10N4/c1-8(2)5-9-4-3-6-7-9/h3-4H,5H2,1-2H3
• InChI Key： NLUVOVKIBRFRFI-UHFFFAOYSA-N
• SMILES： N(C)(C)CN1C=CN=N1

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 34

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 191.0±42.0 °C(Predicted)
• pka: 5.55±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles